2-(2,3-Difluorobenzoyl)-5-methylpyridine
Overview
Description
“2,3-Difluorobenzoyl chloride” is a chemical compound with the formula C7H3ClF2O . It’s used as a pharmaceutical intermediate .
Synthesis Analysis
While specific synthesis methods for “2-(2,3-Difluorobenzoyl)-5-methylpyridine” are not available, “2,3-Difluorobenzoyl chloride” is used in custom peptide synthesis .Molecular Structure Analysis
The molecular formula of “2,3-Difluorobenzoyl chloride” is C7H3ClF2O . It consists of a benzene ring attached to a carbonyl chloride group, with two fluorine atoms substituted at the 2 and 3 positions of the benzene .Physical And Chemical Properties Analysis
“2,3-Difluorobenzoyl chloride” has a molecular weight of 176.55 g/mol . It appears as a clear, colorless liquid with a pungent odor . Its boiling point is 85-87 °C/14 mmHg, and it has a density of 1.423 g/mL at 25 °C .Scientific Research Applications
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Organic Synthesis and Medicinal Chemistry Applications
- Summary of the Application : The compound is used in the development of antagonists for medical therapies. Research has identified potent antagonists for the alpha (v)beta (3) receptor, highlighting the role of methoxypyridine derivatives in the development of therapeutic agents for conditions like osteoporosis.
- Methods of Application : The compound serves as a key intermediate in the production of receptor antagonists. The synthetic pathways are critical for the development of drugs targeting dopamine D2 and D3 as well as serotonin-3 (5-HT3) receptors.
- Results or Outcomes : These compounds exhibit significant in vitro activity and favorable pharmacokinetics, underscoring their potential in clinical development.
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Material Science and Luminescence Studies
- Summary of the Application : The compound is used in the construction of lanthanide ternary complexes involving difluorobenzoyl acid and pyridine derivatives. These complexes exhibit unique crystal structures and luminescent properties, making them suitable for applications in material science and luminescent labeling.
- Methods of Application : The compound is used in the construction of lanthanide ternary complexes. Research on cyclometalated iridium complexes using methoxypyridine ligands has provided insights into their electrochemical and photophysical properties.
- Results or Outcomes : These complexes exhibit unique crystal structures and luminescent properties, making them suitable for applications in material science and luminescent labeling.
- Preparation of N-(6-chloro-5-fluoro-1,3-benzothiazol-2-yl)-2,3-difluorobenzamide
- Summary of the Application : The compound “2,3-Difluorobenzoyl chloride” is used in the preparation of N-(6-chloro-5-fluoro-1,3-benzothiazol-2-yl)-2,3-difluorobenzamide . This could potentially be used in the development of new pharmaceuticals.
- Methods of Application : The specific methods of application would depend on the exact experimental setup and the other compounds used in the reaction .
- Results or Outcomes : The outcome of this application would be the production of N-(6-chloro-5-fluoro-1,3-benzothiazol-2-yl)-2,3-difluorobenzamide .
Safety And Hazards
Future Directions
properties
IUPAC Name |
(2,3-difluorophenyl)-(5-methylpyridin-2-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO/c1-8-5-6-11(16-7-8)13(17)9-3-2-4-10(14)12(9)15/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHFDMYPZPSBZGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C(=O)C2=C(C(=CC=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-Difluorobenzoyl)-5-methylpyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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